Cas no 15622-40-9 (Holmium sulfate hydrate)

• Product Name: Holmium sulfate hydrate
• CAS No: 15622-40-9
• MF: Ho₂O₁₂S₃
• MW: 618.04842376709
• MDL: MFCD00149740
• CID: 87583
• PubChem ID: 24880780
• Update Time: 2025-05-23

Holmium sulfate hydrate Chemical and Physical Properties

Names and Identifiers

• Holmium sulfate hydrate
• Holmium(III) sulfate hydrate
• HOLMIUM SULFATE
• Holmium sulfate hydrate,99.
• Holmium(III) sulfate, >=99.99% trace metals basis
• 15622-40-9
• Diholmium(3+) trisulphate
• AKOS024319182
• NS00085620
• holmium(3+);trisulfate
• EINECS 239-697-3
• Q15628260
• HOLMIUM(III) SULFATE 99.99+per cent
• Holmium(III) sulfate
• DTXSID60890762
• DIHOLMIUM(3+) TRISULFATE
• MKPJADFELTTXAV-UHFFFAOYSA-H
• DTXCID401031117
• Sulfuric acid, holmium(3+) salt (3:2)

• MDL： MFCD00149740
• Inchi： 1S/2Ho.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： MKPJADFELTTXAV-UHFFFAOYSA-H
• SMILES： [Ho+3].[Ho+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 617.71600
• Monoisotopic Mass: 617.715826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266

Experimental Properties

• Color/Form: Not determined
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 265.92000
• LogP: -0.77160
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Holmium sulfate hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Holmium sulfate hydrate

Comprehensive Analysis of Holmium Sulfate Hydrate (CAS No. 15622-40-9): Properties, Applications, and Innovations

Holmium sulfate hydrate (CAS No. 15622-40-9) is a rare-earth compound with significant scientific and industrial relevance. As a hydrated form of holmium sulfate, this inorganic salt is characterized by its pink crystalline appearance and high solubility in water. The compound's unique magnetic properties and optical characteristics make it invaluable in advanced technologies, including laser systems, nuclear reactors, and medical imaging devices. Researchers are increasingly exploring its potential in quantum computing materials and green energy solutions, aligning with global trends toward sustainable innovation.

The growing demand for holmium-based materials stems from their exceptional performance in wavelength calibration and spectroscopy applications. With the rise of precision medicine, holmium sulfate hydrate has gained attention for its role in developing contrast agents for MRI diagnostics. Recent studies also highlight its utility in photonic crystals and fiber-optic amplifiers, addressing the telecom industry's need for high-speed data transmission. These applications position CAS No. 15622-40-9 as a critical component in next-generation technologies.

From a chemical perspective, holmium sulfate hydrate exhibits remarkable thermal stability, with decomposition temperatures exceeding 800°C. This property makes it suitable for high-temperature processes in catalysis research and ceramic manufacturing. The compound's lanthanide luminescence is another area of active investigation, particularly for anti-counterfeiting inks and security labeling systems. As industries seek tamper-proof solutions, the demand for such specialized materials continues to escalate.

Environmental considerations surrounding rare-earth element extraction have spurred interest in recycling holmium compounds from electronic waste. Innovations in solvent extraction techniques and ion-exchange methods are improving the sustainability of holmium sulfate hydrate production. These advancements respond to the increasing focus on circular economy models within the materials science community.

Quality standards for CAS No. 15622-40-9 vary by application, with high-purity holmium sulfate hydrate (≥99.99%) required for optoelectronic uses. The compound's hygroscopic nature necessitates proper storage in airtight containers with desiccants. Analytical techniques like ICP-MS and XRD are essential for verifying the material's composition and crystalline structure, ensuring batch-to-batch consistency for critical applications.

Emerging research directions include the incorporation of holmium sulfate hydrate into nanoparticle formulations for targeted drug delivery and the development of upconversion phosphors for solar cell efficiency enhancement. These cutting-edge applications demonstrate the compound's versatility and enduring scientific value. As technology evolves, 15622-40-9 continues to reveal new potentials across interdisciplinary fields.